ethyl [7-(4-fluorophenyl)-4-oxothieno[3,2-d]pyrimidin-3(4H)-yl]acetate

• IUPAC Name: ethyl 2-[7-(4-fluorophenyl)-4-oxothieno[3,2-d]pyrimidin-3-yl]acetate
• InChI: InChI=1S/C16H13FN2O3S/c1-2-22-13(20)7-19-9-18-14-12(8-23-15(14)16(19)21)10-3-5-11(17)6-4-10/h3-6,8-9H,2,7H2,1H3
• InChI Key: KSQMHYMNCLHCCR-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)CN1C=NC2=C(C1=O)SC=C2C3=CC=C(C=C3)F
• Molecular Formula: C16H13FN2O3S
• Molecular Weight: 332.4 g/mol

Description

“Ethyl [7-(4-fluorophenyl)-4-oxothieno[3,2-d]pyrimidin-3(4H)-yl]acetate” is a chemical compound. It is related to a class of compounds known as 7H-Pyrrolo[2,3-d]pyrimidine derivatives. These compounds have been studied for their potential as antitubercular agents.

Scientific Research Applications

Antiviral Activity

• Researchers have explored indole derivatives, which share structural similarities with the compound . . Investigating the antiviral properties of “ethyl [7-(4-fluorophenyl)-4-oxothieno[3,2-d]pyrimidin-3(4H)-yl]acetate” could be valuable in the context of viral infections.

Future Directions

The future directions for the study of “ethyl [7-(4-fluorophenyl)-4-oxothieno[3,2-d]pyrimidin-3(4H)-yl]acetate” and related compounds could involve further exploration of their potential as antitubercular agents. This could include more detailed studies on their synthesis, structure-activity relationships, and mechanisms of action.

Mechanism of Action

Target of Action

The primary targets of the compound “ethyl [7-(4-fluorophenyl)-4-oxothieno[3,2-d]pyrimidin-3(4H)-yl]acetate” are currently unknown. The compound is structurally similar to indole derivatives, which have been found to bind with high affinity to multiple receptors . These receptors are involved in a wide range of biological activities, including antiviral, anti-inflammatory, anticancer, anti-HIV, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, and anticholinesterase activities .

Mode of Action

Based on its structural similarity to indole derivatives, it may interact with its targets through non-covalent interactions such as hydrogen bonding, π-π stacking, and van der waals forces . These interactions can lead to changes in the conformation and activity of the target proteins, thereby modulating their function.

Biochemical Pathways

Indole derivatives have been shown to influence a variety of biochemical pathways, including those involved in inflammation, viral replication, cancer progression, hiv infection, oxidative stress, microbial growth, tuberculosis, diabetes, malaria, and cholinesterase activity .

Result of Action

Based on its structural similarity to indole derivatives, it may exert a variety of biological effects, depending on the specific targets and pathways it interacts with .